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Compound of Interest

Compound Name: Benalaxyl-d5

Cat. No.: B12426397 Get Quote

This technical guide provides a comprehensive overview of Benalaxyl-d5, a deuterated analog

of the systemic fungicide Benalaxyl. It is intended for researchers, scientists, and professionals

in drug development and analytical chemistry who utilize isotopically labeled compounds for

quantitative analysis and metabolic studies. This document details the compound's typical

analytical specifications, experimental protocols for its use, and its fungicidal mechanism of

action.

Certificate of Analysis Data
Quantitative data for Benalaxyl-d5, as typically found on a Certificate of Analysis, is

summarized below. These values represent typical specifications and may vary slightly

between batches and suppliers.
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Parameter Specification

Chemical Name
methyl 2-(2,6-dimethyl-N-[2-(2,3,4,5,6-

pentadeuteriophenyl)acetyl]anilino)propanoate

Synonyms (±)-Benalaxyl-d5, Benalaxyl-D5 (phenyl-D5)

CAS Number Not available for the deuterated form

Unlabeled CAS Number 71626-11-4

Molecular Formula C₂₀H₁₈D₅NO₃

Molecular Weight 330.43 g/mol

Accurate Mass 330.1992 u

Chemical Purity ≥98%

Isotopic Purity ≥98 atom % D

Appearance White to off-white solid

Storage Temperature Room Temperature

Experimental Protocols
Benalaxyl-d5 is primarily used as an internal standard in analytical methods for the

quantification of Benalaxyl in various matrices, such as soil, water, and biological samples.

Below is a detailed methodology for the analysis of Benalaxyl residues using High-

Performance Liquid Chromatography (HPLC), a common application for this deuterated

standard.

Protocol: Determination of Benalaxyl Residues in Soil
by HPLC
This protocol outlines the extraction of Benalaxyl from soil samples and its subsequent analysis

using HPLC with UV detection, employing Benalaxyl-d5 as an internal standard.

1. Sample Preparation and Extraction: a. Weigh 10 g of a homogenized soil sample into a 50

mL polypropylene centrifuge tube. b. Fortify the sample with a known concentration of
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Benalaxyl-d5 internal standard solution. c. Add 20 mL of acetone and shake vigorously for 30

minutes on a mechanical shaker. d. Centrifuge the sample at 4000 rpm for 10 minutes. e.

Decant the supernatant into a clean flask. f. Repeat the extraction (steps c-e) with another 20

mL of acetone. g. Combine the supernatants and concentrate to near dryness using a rotary

evaporator at 40°C. h. Reconstitute the residue in 1 mL of the mobile phase for HPLC analysis.

2. HPLC Analysis:

HPLC System: A standard HPLC system equipped with a UV detector.

Column: A chiral stationary phase column, such as one based on cellulose-tri-(3,5-

dimethylphenylcarbamate) (CDMPC-CSP), is often used for the enantioselective separation

of Benalaxyl.[1]

Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 97:3 v/v) is a common mobile

phase for normal-phase chiral separations.[2][3]

Flow Rate: 1.0 mL/min.[2][3][4]

Detection Wavelength: 206 nm.[4]

Injection Volume: 20 µL.

Quantification: Construct a calibration curve using standard solutions of Benalaxyl at various

concentrations, each containing the same concentration of the Benalaxyl-d5 internal

standard. The ratio of the peak area of Benalaxyl to the peak area of Benalaxyl-d5 is plotted

against the concentration of Benalaxyl.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate a typical experimental workflow for residue analysis and the

proposed signaling pathway for Benalaxyl's fungicidal action.
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Sample Preparation

Analytical Quantification

Soil/Water/Biological Sample

Spike with Benalaxyl-d5 (Internal Standard)

Addition of IS

Solvent Extraction (e.g., Acetone)

Concentration of Extract

Reconstitution in Mobile Phase

HPLC Separation

Injection

UV or MS Detection

Quantification using Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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